Cas no 2171707-26-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid
• CAS No: 2171707-26-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6034517
• PubChem ID: 165761614
• Update Time: 2025-06-14

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid
• 2171707-26-7
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanoyl]piperidin-3-yl}acetic acid
• EN300-1567722

• Inchi： 1S/C27H32N2O6/c1-17(34-2)25(26(32)29-13-7-8-18(15-29)14-24(30)31)28-27(33)35-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23,25H,7-8,13-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： JVRKKUUHYZTBIM-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)OC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid

Comprehensive Analysis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid (CAS No. 2171707-26-7)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid (CAS No. 2171707-26-7) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in modern drug development and bioconjugation strategies. Researchers and industry professionals are increasingly focusing on its applications due to its unique properties, such as its ability to act as a versatile building block in peptide synthesis and its potential in targeted drug delivery systems.

The compound's name, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid, highlights its intricate molecular architecture. The presence of the 9H-fluoren-9-yl methoxycarbonyl (Fmoc) group is particularly noteworthy, as it is a widely used protecting group in peptide synthesis. This feature makes the compound invaluable in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency and scalability. The piperidine ring and methoxybutanoyl moiety further enhance its reactivity and compatibility with various biochemical processes, making it a sought-after reagent in both academic and industrial settings.

Recent trends in the pharmaceutical industry underscore the growing demand for high-purity synthetic intermediates like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid. With the rise of personalized medicine and biologics, the need for reliable and efficient synthetic tools has never been greater. This compound addresses key challenges in peptide modification and conjugation, enabling researchers to develop more stable and bioavailable therapeutic agents. Its application in antibody-drug conjugates (ADCs) and peptide-based therapeutics is particularly promising, as these areas are currently at the forefront of cancer research and treatment.

From a synthetic chemistry perspective, the compound's CAS No. 2171707-26-7 serves as a critical identifier for researchers sourcing high-quality materials. The Fmoc-protected amino acid derivative is known for its stability under standard peptide synthesis conditions, which minimizes side reactions and improves yield. This attribute is especially valuable in automated peptide synthesizers, where consistency and reproducibility are paramount. Additionally, the compound's solubility profile in common organic solvents facilitates its use in a wide range of reaction conditions, further broadening its utility in laboratory and industrial applications.

In the context of current research hotspots, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid aligns with the increasing focus on green chemistry and sustainable synthesis methods. Its efficient coupling reactions and minimal waste generation make it an environmentally friendly choice for large-scale peptide production. Moreover, the compound's compatibility with microwave-assisted synthesis techniques—a rapidly growing area in chemical research—further enhances its appeal. These advancements are driving innovation in drug discovery, where time and resource efficiency are critical factors.

The compound's relevance extends to the burgeoning field of proteomics and biomarker discovery, where precise peptide modification is essential for studying protein interactions and functions. Its ability to introduce specific functional groups into peptide chains makes it a powerful tool for labeling and cross-linking experiments. This capability is particularly useful in mass spectrometry-based proteomics, a technique that has become indispensable in modern biological research. As such, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid is poised to play a central role in advancing our understanding of complex biological systems.

In summary, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoylpiperidin-3-yl}acetic acid (CAS No. 2171707-26-7) represents a cutting-edge solution for contemporary challenges in peptide synthesis and drug development. Its multifaceted applications, from SPPS to bioconjugation, underscore its importance in both research and industry. As the demand for innovative therapeutic agents continues to grow, this compound will undoubtedly remain a cornerstone of synthetic chemistry and pharmaceutical innovation.